Tert-butyl 3-aminothieno[3,2-c]pyridine-2-carboxylate

• IUPAC Name: tert-butyl 3-aminothieno[3,2-c]pyridine-2-carboxylate
• InChI: InChI=1S/C12H14N2O2S/c1-12(2,3)16-11(15)10-9(13)7-6-14-5-4-8(7)17-10/h4-6H,13H2,1-3H3
• InChI Key: FELZSMPGDXMHSZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=C(C2=C(S1)C=CN=C2)N
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol

Description

Tert-butyl 3-aminothieno[3,2-c]pyridine-2-carboxylate is a chemical compound with the molecular formula C12H14N2O2S. It is used in pharmaceutical testing as a high-quality reference standard.

Synthesis Analysis

The synthesis of thieno[2,3-c]pyridine derivatives has been explored in the context of developing kinase inhibitors. The thieno[2,3-c]pyridine scaffold meets the criteria for ATP-mimetic kinase inhibitors, but its use has been limited due to the availability of synthetic building blocks. A diverse collection of simple thieno[2,3-c]pyridine derivatives has been prepared as starting points for future drug discovery programs.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a bicyclic heteroaromatic motif with hydrogen bond donor–acceptor hinge binder motifs. The ring nitrogen acts as a hydrogen bond acceptor interacting with a backbone amide NH-group, while the hydrogen in the 1-position of the ring forms a loose hydrogen bond with a backbone carbonyl group.

Chemical Reactions Analysis

Thieno[2,3-c]pyridine derivatives have been used as GRK2 inhibitors. GRK2, originally known as β AR-kinase 1 (β ARK-1), is a cytoplasmic protein, member of the superfamily of the GRKs which has a pivotal role in the development and progression of cardiovascular disease.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 250.32 g/mol. The compound is used in pharmaceutical testing as a high-quality reference standard.

Mechanism of Action

The mechanism of action of thieno[2,3-c]pyridine derivatives involves interaction with the hinge region of their kinase. The ring nitrogen acts as a hydrogen bond acceptor interacting with a backbone amide NH-group, while the hydrogen in the 1-position of the ring forms a loose hydrogen bond with a backbone carbonyl group.

Safety and Hazards

There is no hazardous surcharge associated with this product. It is intended for research use only and is not for human or veterinary use.

Future Directions

The thieno[2,3-c]pyridine scaffold could serve as a potential starting point for the development of kinase inhibitors. Future research could focus on the synthesis of a diverse collection of simple thieno[2,3-c]pyridine derivatives that could serve as starting points for future drug discovery programs.